5-[(2-Chloro-6-fluorophenyl)methyl]-8-(4-methoxyphenyl)-1,3-dimethylpurino[8,9-c][1,2,4]triazole-2,4-dione

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methyl]-8-(4-methoxyphenyl)-1,3-dimethylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H18ClFN6O3/c1-27-19-17(20(31)28(2)22(27)32)29(11-14-15(23)5-4-6-16(14)24)21-26-25-18(30(19)21)12-7-9-13(33-3)10-8-12/h4-10H,11H2,1-3H3
• InChI Key: AROQKJWBNBHIAW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C3=NN=C(N23)C4=CC=C(C=C4)OC)CC5=C(C=CC=C5Cl)F
• Molecular Formula: C22H18ClFN6O3
• Molecular Weight: 468.9 g/mol
• CAS No.: 921787-99-7

Description

The compound is a triazole-pyrimidine hybrid. Triazole-pyrimidine hybrids have been studied for their neuroprotective and anti-neuroinflammatory properties. They have shown promising results in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved cooling the reaction mixture to room temperature, filtering the obtained solid, washing with cold water, and drying under vacuum to afford pure intermediate.

Mechanism of Action

The compound has shown promising neuroprotective and anti-inflammatory properties. It works by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. It also reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells. A molecular docking study showed that the compound has favorable interaction with active residues of ATF4 and NF-kB proteins.

Future Directions

The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests that future research could focus on further exploring the therapeutic potential of these compounds in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.